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Compound of Interest

Compound Name: 4-Hydroxy-2-methylbenzaldehyde

Cat. No.: B179408

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxy-2-methylbenzaldehyde, a key aromatic aldehyde, serves as a versatile
intermediate in the synthesis of various pharmaceuticals, fragrances, and other specialty
chemicals. A thorough understanding of its solubility in different organic solvents is paramount
for optimizing reaction conditions, designing efficient purification strategies, and developing
robust formulations. This technical guide provides a comprehensive overview of the available
solubility data for 4-Hydroxy-2-methylbenzaldehyde, details established experimental
protocols for solubility determination, and presents a visual workflow for these procedures.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 4-Hydroxy-2-
methylbenzaldehyde is essential for interpreting its solubility behavior.
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Property Value Reference
Molecular Formula CsHsO2 [1112][3]
Molecular Weight 136.15 g/mol [1][2]
Appearance White crystalline solid [1]

Melting Point 45-47 °C [1]

Boiling Point 121-122 °C [1]

Density 1.17 g/cm3 [1]

Solubility Data

Quantitative solubility data for 4-Hydroxy-2-methylbenzaldehyde in a wide range of organic
solvents is not extensively reported in publicly available literature. However, qualitative
descriptions consistently indicate its solubility profile.

Qualitative Solubility

The compound is generally described as soluble in common organic solvents and slightly
soluble in water.[1]

Solvent Class General Solubility
Alcohols (e.g., Methanol, Ethanol) Soluble

Ketones (e.g., Acetone) Soluble

Ethers (e.g., Diethyl Ether) Soluble

Oils Soluble

Water Slightly Soluble

Note: For the structurally similar isomer, 4-hydroxybenzaldehyde, the solubility in water at 30.5
°C is reported as 1.38 g/100mL, and in benzene at 65 °C, it is 3.68 g/mL.[4][5] This information
is provided for comparative purposes only and does not represent the solubility of 4-Hydroxy-
2-methylbenzaldehyde.
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Experimental Protocols for Solubility Determination

The following protocols describe established methods for quantitatively determining the
solubility of a solid compound like 4-Hydroxy-2-methylbenzaldehyde in an organic solvent.
The most common and reliable is the shake-flask method, with the concentration of the
resulting saturated solution being determined by gravimetric analysis or High-Performance
Liquid Chromatography (HPLC).[6][7][8]

Shake-Flask Method for Achieving Equilibrium

This initial step is crucial for preparing a saturated solution, which is a prerequisite for any
accurate solubility measurement.[6][7]

Objective: To prepare a saturated solution of 4-Hydroxy-2-methylbenzaldehyde in a specific
organic solvent at a controlled temperature, ensuring that the solution is in equilibrium with the
solid phase.

Materials:

4-Hydroxy-2-methylbenzaldehyde (solid)

Selected organic solvent (e.g., ethanol, acetone)

Thermostatically controlled shaker or water bath

Screw-cap vials or flasks

Spatula

Analytical balance
Procedure:

e Add an excess amount of solid 4-Hydroxy-2-methylbenzaldehyde to a vial. The presence
of undissolved solid at the end of the equilibration period is essential to confirm saturation.[8]

e Add a known volume of the selected organic solvent to the vial.
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Securely cap the vial to prevent solvent evaporation.

Place the vial in a thermostatically controlled shaker set to a constant temperature (e.g., 25
°C).

Agitate the mixture for a sufficient period to ensure equilibrium is reached. This can range
from several hours to 24 hours or more, depending on the solvent and the compound's
dissolution rate.[9][10]

After the equilibration period, allow the vial to stand undisturbed at the same temperature to
let the excess solid settle.
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Preparation of Saturated Solution Equilibration Analysis of Supernatant
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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